Cas no 17019-25-9 (2,3-Butanedione, monooxime, (E)-)

2,3-Butanedione, monooxime, (E)- structure
17019-25-9 structure
Product Name:2,3-Butanedione, monooxime, (E)-
CAS No:17019-25-9
MF:C4H7NO2
MW:101.103881120682
CID:1352552
PubChem ID:6409633
Update Time:2025-04-20

2,3-Butanedione, monooxime, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanedione, monooxime, (E)-
    • CCRIS 6215
    • 2,3-Butanedione monoxime, 97%
    • CHEMBL1255578
    • AI3-23962
    • DAM
    • 2,3-Butanedione 2-Monoxime
    • SCHEMBL282899
    • NCGC00024887-05
    • (3E)-3-hydroxyimino-2-butanone
    • Diacetylmonooxime
    • B 0753
    • SCHEMBL257234
    • (e)-3-(hydroxyimino)butan-2-one
    • (3Z)-3-(HYDROXYIMINO)BUTAN-2-ONE
    • Diacetyl monoxime
    • HSCI1_000099
    • biacetylmonooxime
    • SR-01000075306
    • NCGC00260775-01
    • EU-0100090
    • C07509
    • Biacetyl monoxime;Diacetyl monoxime;DAM
    • 2,3-Butanedione-2-monoxime
    • 57-71-6
    • NSC 116103
    • s3699
    • 2,3-Butanedione 3-monoxime
    • 2-Oximino-3-butanone
    • Diacetylmonoxime
    • NSC-660
    • 4-01-00-03646 (Beilstein Handbook Reference)
    • NCGC00024887-07
    • (3E)-3-hydroxyiminobutan-2-one
    • BDM
    • 2, 3-butanedione monooxime
    • AKOS005207181
    • J-610059
    • 19SQ93LM6H
    • 3-(hydroxyimino)butan-2-one
    • (2E)-butane-2,3-dione oxime
    • 2,3-Butanedione monooxime
    • NCGC00024887-04
    • 2, monooxime
    • 2,3-Butanedione, 2-oxime
    • 3-oxo-2-butanone oxime
    • (Z)-3-(Hydroxyimino)butan-2-one
    • WLN: QNUY1&V1
    • BDBM50024959
    • NCGC00024887-03
    • NSC 660
    • cMAP_000064
    • Biacetyl monoxime
    • FSEUPUDHEBLWJY-HWKANZROSA-
    • A831569
    • Q63392903
    • 3-Oximino-2-butanone
    • Lopac0_000090
    • HMS3260A22
    • SR-01000075306-3
    • Z1954805325
    • 2,3-Butanedione, monooxime, (2E)-
    • CS-0015129
    • SDCCGSBI-0050078.P002
    • UNII-19SQ93LM6H
    • CCG-204185
    • NSC660
    • 2,3-Butanedione monoxime, p.a., 99.0%
    • Diacetyl monooxime
    • Isonitrosoethyl methyl ketone
    • Biacetyl monooxime
    • 2,3-butanedione monoxime
    • 2,3-Butanedione monoxime, for spectrophotometric det. of urea, >=99.0%
    • W-105446
    • NCGC00024887-02
    • 17019-25-9
    • MFCD00002116
    • 2,3-Butanedione, monooxime, (Z)-
    • 2,3-Butanedione, monooxime
    • 2,3-Butanedione monoxime, >=98%
    • NSC-116103
    • 2,3-Butanedione oxime
    • AS-58741
    • InChI=1/C4H7NO2/c1-3(5-7)4(2)6/h7H,1-2H3/b5-3+
    • 2, monoxime
    • (3E)-3-(hydroxyimino)butan-2-one
    • 2,3-Butanedione 2-oxime
    • SR-01000075306-1
    • EINECS 200-348-5
    • 2,3-Butanedione, 2-oxime, (2E)-
    • DAM (oxime)
    • NSC116103
    • 110828-81-4
    • Tox21_500090
    • EN300-103351
    • 2-3-Butanedione monoxime
    • CHEBI:4480
    • HY-Y0413
    • BRN 0605582
    • Inchi: 1S/C4H7NO2/c1-3(5-7)4(2)6/h7H,1-2H3/b5-3+
    • InChI Key: FSEUPUDHEBLWJY-HWKANZROSA-N
    • SMILES: O=C(C)/C(/C)=N/O

Computed Properties

  • Exact Mass: 101.04771
  • Monoisotopic Mass: 101.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.66
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.